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Abstract

Sodium neodecanoate, the sodium salt of neodecanoic acid, is a branched-chain carboxylate
surfactant with diverse applications in industrial processes and potential utility in
pharmaceutical formulations. Its amphiphilic nature, arising from a branched hydrophobic tail
and a hydrophilic carboxylate headgroup, governs its physicochemical behavior in solution.
This technical guide provides a comprehensive overview of the core physicochemical
properties of sodium neodecanoate, including its molecular and thermal characteristics,
solubility, and surface activity. Detailed experimental protocols for the determination of these
properties are provided to facilitate further research and application.

Introduction

Sodium neodecanoate is a white, solid organic salt.[1] As an anionic surfactant, its utility is
intrinsically linked to its behavior at interfaces and its ability to self-assemble in solution. A
thorough understanding of its physicochemical properties is paramount for its effective use,
whether as a catalyst in polymerization, a stabilizer in emulsions, or a potential excipient in
drug delivery systems.[1][2] This guide synthesizes available data and outlines experimental
methodologies for the comprehensive characterization of this compound.

Molecular and Physical Properties
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A summary of the fundamental molecular and physical properties of sodium neodecanoate is
presented in Table 1.

Table 1: Molecular and Physical Properties of Sodium Neodecanoate

Property Value Reference(s)
Chemical Name Sodium neodecanoate [11[3]
Synonyms Neodecanoic acid, sodium salt  [1][3]

CAS Number 31548-27-3 [21[3114]
Molecular Formula CioH19NaO2 [2][3][4]
Molecular Weight 194.25 g/mol [2]
Appearance White solid/powder [1]

Boiling Point 265.6 °C at 760 mmHg [3]

Flash Point 121.3°C [3]

pKa (of Neodecanoic Acid) 5.17 [5]

Solubility

Sodium neodecanoate is soluble in water. The solubility of sodium salts of carboxylic acids is
generally high in water due to the ionic nature of the carboxylate group.[6] However, the
hydrophobic carbon chain can limit solubility, particularly for longer chains.[6] The branched
nature of the neodecanoate chain may influence its solubility profile compared to its linear
iIsomer, sodium decanoate.

Table 2: Solubility Profile of Sodium Neodecanoate

Solvent Solubility Reference(s)

Water Soluble
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Specific quantitative solubility data (e.g., in g/100 mL at a given temperature) for sodium
neodecanoate is not readily available in the reviewed literature.

Surface Activity

As a surfactant, the behavior of sodium neodecanoate at interfaces and its tendency to form
micelles in solution are critical properties.

Surface Tension

The presence of sodium neodecanoate in an aqueous solution lowers the surface tension of
the water. This effect increases with concentration up to the Critical Micelle Concentration
(CMQC).

Specific surface tension values for aqueous solutions of sodium neodecanoate at various
concentrations are not readily available in the reviewed literature.

Critical Micelle Concentration (CMC)

The CMC is the concentration at which surfactant monomers in a solution begin to aggregate
and form micelles. This is a key parameter for any surfactant. For sodium decanoate, a linear
C10 carboxylate, the CMC is reported to be in the range of 50-100 mM at high pH (>8.5) and
decreases to 10-20 mM at a pH of 6.5-7.5.[5][7] Another source indicates a CMC of 40.085 mM
for sodium decyl sulfate (a C10 sulfate).[8] It is expected that sodium neodecanoate will have
a CMC in a similar range. The formation of micelles is a thermodynamic process driven by the
hydrophobic effect.[9]

Table 3: Estimated Surfactant Properties of C10 Carboxylates

Property Estimated Value Range Reference(s)

CMC of Sodium Decanoate

o > 8.9 50 - 100 mM [5][7]

CMC of Sodium Decanoate

(o1 65- 75) 10 - 20 mM [5][7]
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Experimental Protocols

The following sections detail the experimental methodologies for determining the key
physicochemical properties of sodium neodecanoate.

Workflow for Physicochemical Characterization

A general workflow for the comprehensive physicochemical characterization of sodium

neodecanoate is depicted below.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt
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and industry. Email: info@benchchem.com
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